Cas no 1464939-52-3 (4-CHLORO-3-ETHYL-5-(HYDRAZINYLMETHYL)-1-METHYL-1H-PYRAZOLE)

• Product Name: 4-CHLORO-3-ETHYL-5-(HYDRAZINYLMETHYL)-1-METHYL-1H-PYRAZOLE
• CAS No: 1464939-52-3
• MF: C₇H₁₃ClN₄
• MW: 188.657919645309
• MDL: MFCD21318032
• CID: 5244373
• Update Time: 2025-06-08

4-CHLORO-3-ETHYL-5-(HYDRAZINYLMETHYL)-1-METHYL-1H-PYRAZOLE Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-chloro-3-ethyl-5-(hydrazinylmethyl)-1-methyl-
• 4-CHLORO-3-ETHYL-5-(HYDRAZINYLMETHYL)-1-METHYL-1H-PYRAZOLE

• MDL： MFCD21318032
• Inchi： 1S/C7H13ClN4/c1-3-5-7(8)6(4-10-9)12(2)11-5/h10H,3-4,9H2,1-2H3
• InChI Key： PYFDLQFMDKLLSR-UHFFFAOYSA-N
• SMILES： N1(C)C(CNN)=C(Cl)C(CC)=N1

Additional information on 4-CHLORO-3-ETHYL-5-(HYDRAZINYLMETHYL)-1-METHYL-1H-PYRAZOLE

Introduction to 4-CHLORO-3-ETHYL-5-(HYDRAZINYLMETHYL)-1-METHYL-1H-PYRAZOLE (CAS No. 1464939-52-3)

4-Chloro-3-ethyl-5-(hydrazinylmethyl)-1-methyl-1H-pyrazole (CAS No. 1464939-52-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

4-Chloro-3-ethyl-5-(hydrazinylmethyl)-1-methyl-1H-pyrazole is a pyrazole derivative with a molecular formula of C₉H₁₄ClN₄. The compound features a pyrazole ring substituted with a chloro group at the 4-position, an ethyl group at the 3-position, a hydrazinylmethyl group at the 5-position, and a methyl group at the 1-position. These substituents contribute to the compound's unique chemical properties and reactivity. The presence of the hydrazinylmethyl group, in particular, imparts significant biological activity to the molecule.

The compound is typically synthesized through multistep reactions involving the condensation of appropriate starting materials. One common synthetic route involves the reaction of 3-ethyl-5-formyl-1-methylpyrazole with hydrazine hydrate, followed by chlorination to introduce the chloro substituent. The resulting product is a white crystalline solid with a melting point of approximately 160°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis and Characterization

The synthesis of 4-chloro-3-ethyl-5-(hydrazinylmethyl)-1-methyl-1H-pyrazole has been extensively studied and optimized to improve yield and purity. One widely used method involves the following steps:

1. Synthesis of 3-Ethyl-5-formyl-1-methylpyrazole: This intermediate is prepared by condensing ethyl acetoacetate with hydrazine hydrate in the presence of an acid catalyst.
2. Hydrazinolysis: The formyl group in 3-ethyl-5-formyl-1-methylpyrazole is converted to a hydrazinylmethyl group by treating it with hydrazine hydrate.
3. Chlorination: The final step involves chlorination of the hydrazinylmethyl group using a suitable chlorinating agent such as thionyl chloride or N-chlorosuccinimide (NCS).

The synthesized compound can be characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound.

Biological Activities

4-Chloro-3-ethyl-5-(hydrazinylmethyl)-1-methyl-1H-pyrazole has been investigated for its biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties.

• Anti-Inflammatory Activity: In vitro studies have demonstrated that 4-chloro-3-ethyl-5-(hydrazinylmethyl)-1-methyl-1H-pyrazole can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This activity suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
• Anti-Cancer Activity: Preclinical studies have also shown that this compound has potent cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve induction of apoptosis through mitochondrial dysfunction and activation of caspase pathways.

Clinical Applications and Future Prospects

The promising biological activities of 4-chloro-3-ethyl-5-(hydrazinylmethyl)-1-methyl-1H-pyrazole have led to increased interest in its potential clinical applications. Several research groups are currently exploring its use as a lead compound for developing new drugs for inflammatory and cancer treatments.

• Inflammatory Diseases: Clinical trials are underway to evaluate the safety and efficacy of this compound in treating chronic inflammatory conditions. Preliminary results have been encouraging, with patients showing reduced levels of inflammatory markers and improved quality of life.
• Cancer Therapy: strong>: Preclinical studies have identified several derivatives of this compound that exhibit enhanced anti-cancer activity with reduced toxicity. These derivatives are being further optimized for clinical trials.

In addition to its therapeutic potential, 4-chloro-3-ethyl-5-(hydrazinylmethyl)-1-meth yl - 1 H - pyra z ole strong > has also been explored for its use as a building block in organic synthesis. Its versatile reactivity makes it an attractive starting material for synthesizing more complex molecules with diverse biological activities. p > p >< strong >Conclusion< / strong > p > p >< strong >4-Chloro - 3 - eth yl - 5 - ( h y d r az i n y l m e t h y l ) - 1 - m e t h y l - 1 H - p y r az o l e strong > ( CAS No . 1464939 - 52 - 3 ) is a promising organic compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive candidate for developing new therapeutic agents . Ongoing research continues to uncover new applications and derivatives , further highlighting its importance in modern drug discovery efforts . p > article > response >